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Compound Name: 5,6-Dibromo-1,3-dioxaindane
CAS No.: 5279-32-3
Cat. No.: B1296138
Get Quote
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Disclaimer: Extensive searches for experimental spectroscopic data (NMR, IR, Mass
Spectrometry) for 5,6-Dibromo-1,3-dioxaindane, and its likely synonym 5,6-Dibromo-1,3-
benzodioxole, did not yield any specific results in publicly available databases. The information
presented herein is a predictive guide based on the analysis of its chemical structure and
established principles of spectroscopy for analogous compounds. This document is intended to
serve as a reference for researchers on the expected spectral characteristics and the general
methodologies for their acquisition.

Introduction

5,6-Dibromo-1,3-dioxaindane, more systematically named 5,6-Dibromo-1,3-benzodioxole, is
a halogenated heterocyclic organic compound. Its structure, featuring a dibrominated benzene
ring fused to a methylenedioxy group, makes it a potentially valuable building block in the

synthesis of more complex molecules in fields such as pharmaceuticals and materials science.
Structural elucidation and purity assessment of such compounds are critically dependent on a
combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This guide provides a
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detailed overview of the predicted spectroscopic data for this compound and outlines the
standard experimental protocols for obtaining such data.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 5,6-Dibromo-1,3-
benzodioxole. These predictions are derived from established chemical shift and absorption
frequency correlations, as well as common fragmentation patterns for this class of compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule.

Predicted *H NMR Data (500 MHz, CDCIs)

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)

~71-7.3 Singlet 2H Ar-H (H-4, H-7)

| ~ 6.0 | Singlet | 2H | O-CH2-O |

Predicted 3C NMR Data (125 MHz, CDCls)

Chemical Shift (6, ppm) Assignment

~ 148 - 150 C-O (C-3a, C-7a)
~115-118 C-Br (C-5, C-6)
~112-115 Ar-CH (C-4, C-7)

| ~ 102 - 104 | O-CH2-O |

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.

Predicted IR Absorption Bands

Wavenumber (cm~?) Intensity Assignment

3100 - 3000 Medium Aromatic C-H stretch
2950 - 2850 Medium Aliphatic C-H stretch (CHz2)
1600 - 1450 Medium-Strong Aromatic C=C stretching
1250 - 1200 Strong Asymmetric C-O-C stretch
1050 - 1000 Strong Symmetric C-O-C stretch
850 - 750 Strong C-H out-of-plane bending

| 700 - 550 | Medium-Strong | C-Br stretch |

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition
of a compound, as well as structural information based on its fragmentation pattern.

Predicted Mass Spectrometry Data (Electron lonization - EI)

miz Relative Abundance Assighment

[M]* (Molecular ion peak
282/280/278 High with characteristic
bromine isotope pattern)

201/199 Medium [M - Br]*
120 Medium [M - 2Br]*
92 Medium [CeH202]*

| 64 | Low | [CsHa]* |
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Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for a solid

organic compound like 5,6-Dibromo-1,3-dioxaindane.

NMR Spectroscopy Protocol

Sample Preparation: Weigh approximately 5-10 mg of the solid sample for *H NMR (or 20-50
mg for 3C NMR) and transfer it to a clean, dry vial.

Dissolution: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d,
CDCls). Ensure the sample dissolves completely. Gentle vortexing may be applied.

Transfer: Using a Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

Data Acquisition: Place the NMR tube in a spinner turbine and insert it into the NMR
spectrometer. The instrument will be tuned, locked to the deuterium signal of the solvent, and
shimmed to optimize the magnetic field homogeneity.

Experiment Execution: Acquire the *H NMR spectrum, followed by the 13C NMR spectrum
using standard pulse programs.

FT-IR Spectroscopy Protocol (Attenuated Total
Reflectance - ATR)

Background Scan: Record a background spectrum of the clean, empty ATR crystal to
account for atmospheric and instrument absorptions.

Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

Apply Pressure: Use the instrument's pressure arm to press the sample firmly against the
crystal, ensuring good contact.

Sample Scan: Acquire the IR spectrum of the sample. The number of scans can be adjusted
to improve the signal-to-noise ratio.

Cleaning: After analysis, retract the pressure arm and clean the crystal surface thoroughly
with a suitable solvent (e.g., isopropanol or acetone) and a soft tissue.
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Mass Spectrometry Protocol (Electron lonization - El)

o Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a
volatile organic solvent like methanol or dichloromethane.

« Introduction: The sample can be introduced into the mass spectrometer via a direct insertion
probe (for solids) or through a gas chromatograph (GC-MS) if the compound is sufficiently
volatile and thermally stable.

« lonization: In the ion source, the sample molecules are bombarded with a high-energy
electron beam (typically 70 eV), causing ionization and fragmentation.

o Mass Analysis: The resulting ions are accelerated and separated by the mass analyzer (e.qg.,
a quadrupole or time-of-flight analyzer) based on their mass-to-charge (m/z) ratio.

o Detection: The separated ions are detected, and the resulting signal is processed to
generate a mass spectrum.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the structural elucidation of a
synthesized compound using the spectroscopic methods described.
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Caption: Workflow for Compound Characterization.

¢ To cite this document: BenchChem. [Spectroscopic Analysis of 5,6-Dibromo-1,3-
dioxaindane: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296138/docs#spectroscopic-analysis-of-5-6-
dibromo-1-3-dioxaindane-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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